Cas no 125494-93-1 (Silane, (1,1-dimethylethyl)dimethyl[(1-methyl-2-propynyl)oxy]-)

• Product Name: Silane, (1,1-dimethylethyl)dimethyl[(1-methyl-2-propynyl)oxy]-
• CAS No: 125494-93-1
• MF: C₁₀H₂₀OSi
• MW: 184.350704193115
• CID: 1218187
• PubChem ID: 24884923
• Update Time: 2025-04-20

Silane, (1,1-dimethylethyl)dimethyl[(1-methyl-2-propynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Silane, (1,1-dimethylethyl)dimethyl[(1-methyl-2-propynyl)oxy]-
• tert-butyl-but-3-yn-2-yloxy-dimethylsilane
• SCHEMBL4044909
• (BUT-3-YN-2-YLOXY)(TERT-BUTYL)DIMETHYLSILANE
• 2-tert-Butyldimethylsiloxybut-3-yne
• 125494-93-1
• J-005235
• DYUHDPKTGYOFOJ-UHFFFAOYSA-N
• tert-butyl-dimethyl-(1-methyl-prop-2-ynyloxy)-silane
• 2-tert-Butyldimethylsiloxybut-3-yne, 97%
• DTXSID30452533

• MDL： MFCD08276883
• Inchi： 1S/C10H20OSi/c1-8-9(2)11-12(6,7)10(3,4)5/h1,9H,2-7H3
• InChI Key： DYUHDPKTGYOFOJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC(C#C)C

Computed Properties

• Exact Mass: 184.128341792g/mol
• Monoisotopic Mass: 184.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.812 g/mL at 25 °C
• Boiling Point: 40-42 °C/9 mbar
• Flash Point: Fahrenheit: 102.2 ° f
  Celsius: 39 ° c
  
• Refractive Index: n20/D 1.423

Silane, (1,1-dimethylethyl)dimethyl[(1-methyl-2-propynyl)oxy]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes